(1S,3R)-3-[(5-Ethyl-1,3,4-oxadiazol-2-yl)methyl]cyclopentan-1-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(1S,3R)-3-[(5-Ethyl-1,3,4-oxadiazol-2-yl)methyl]cyclopentan-1-amine is a useful research compound. Its molecular formula is C10H17N3O and its molecular weight is 195.266. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Transformations
- Advanced Synthesis Techniques: Research has explored the reinvestigation of thiazole synthesis, involving 1,3,4-oxadiazoles as intermediates, showcasing their utility in constructing complex heterocyclic systems. These processes have been applied in sugar chemistry to yield derivatives with potential applications in medicinal chemistry and material science (Paepke et al., 2009).
- Molecular Modifications for Selectivity: The study of benzodioxanes by replacing the ethylene chain with a cyclopentanol moiety indicates the role of structural variations in affecting affinity for alpha(1)-adrenoreceptor subtypes and 5-HT(1A) receptors, emphasizing the importance of 1,3,4-oxadiazole frameworks in designing selective receptor ligands (Bolognesi et al., 1999).
Biological Activities
- Antimicrobial and Cytotoxic Activities: Novel carbazole derivatives incorporating 1,3,4-oxadiazol moieties have been synthesized, demonstrating significant antibacterial, antifungal, and anticancer activities, especially against human breast cancer cell lines. This underscores the therapeutic potential of 1,3,4-oxadiazole derivatives in drug discovery and development (Sharma et al., 2014).
- Anti-inflammatory Agents: A series of 1,3,4-oxadiazole derivatives were designed and synthesized, showing promising radical scavenging and anti-inflammatory properties. This indicates their potential as therapeutic agents for inflammatory diseases (Iyer et al., 2016).
Methodological Innovations
- Catalyzed Synthesis Approaches: The copper-catalyzed cascade annulation of amidines and methylarenes to form 3,5-disubstituted-1,2,4-oxadiazoles represents a significant advancement in the efficient synthesis of these compounds. This method highlights the importance of catalysis in the eco-friendly and cost-effective production of heterocyclic compounds (Guo et al., 2015).
Properties
IUPAC Name |
(1S,3R)-3-[(5-ethyl-1,3,4-oxadiazol-2-yl)methyl]cyclopentan-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3O/c1-2-9-12-13-10(14-9)6-7-3-4-8(11)5-7/h7-8H,2-6,11H2,1H3/t7-,8+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQEVWDMYIYSXPX-SFYZADRCSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C(O1)CC2CCC(C2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=NN=C(O1)C[C@@H]2CC[C@@H](C2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.